Cas no 2228848-28-8 (1-(2-methyl-3,5-dinitrophenyl)propan-2-one)

• Product Name: 1-(2-methyl-3,5-dinitrophenyl)propan-2-one
• CAS No: 2228848-28-8
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• CID: 6085911
• PubChem ID: 165972172
• Update Time: 2025-10-28

1-(2-methyl-3,5-dinitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-3,5-dinitrophenyl)propan-2-one
• 2228848-28-8
• EN300-1797028

• Inchi： 1S/C10H10N2O5/c1-6(13)3-8-4-9(11(14)15)5-10(7(8)2)12(16)17/h4-5H,3H2,1-2H3
• InChI Key： QZLOOEBHEYPFCT-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.05897142g/mol
• Monoisotopic Mass: 238.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Additional information on 1-(2-methyl-3,5-dinitrophenyl)propan-2-one

Comprehensive Analysis of 1-(2-methyl-3,5-dinitrophenyl)propan-2-one (CAS No. 2228848-28-8)

1-(2-methyl-3,5-dinitrophenyl)propan-2-one (CAS No. 2228848-28-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its dinitrophenyl moiety and propan-2-one backbone, is often studied for its chemical reactivity and functional versatility. Researchers and industry professionals frequently search for terms like "synthesis of 1-(2-methyl-3,5-dinitrophenyl)propan-2-one" or "properties of CAS 2228848-28-8," reflecting the growing interest in its molecular behavior and practical uses.

The compound's nitro groups and methyl substitution contribute to its distinct electronic and steric effects, making it a subject of interest in organic synthesis and material science. Recent trends in sustainable chemistry have also led to inquiries about "eco-friendly applications of 1-(2-methyl-3,5-dinitrophenyl)propan-2-one," highlighting its potential role in green chemistry initiatives. Its stability under various conditions and compatibility with other reagents make it a valuable intermediate in pharmaceutical and agrochemical research.

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In the context of current research, 1-(2-methyl-3,5-dinitrophenyl)propan-2-one has been explored for its potential in photocatalysis and energy storage systems. The rise of renewable energy technologies has spurred interest in compounds like this, which may contribute to the development of more efficient solar cells or batteries. Searches for "1-(2-methyl-3,5-dinitrophenyl)propan-2-one in energy applications" reflect this emerging focus. Its electron-withdrawing groups and aromatic system make it a candidate for use in organic electronic devices, further expanding its relevance in cutting-edge science.

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Looking ahead, the future of 1-(2-methyl-3,5-dinitrophenyl)propan-2-one appears promising, with ongoing research uncovering new applications and refining existing ones. Its role in advanced material science and synthetic chemistry continues to evolve, driven by the demand for innovative solutions in technology and industry. As interest grows, so does the need for comprehensive resources on its properties, synthesis, and applications, ensuring that this compound remains a valuable asset in scientific and industrial endeavors.